Benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate

• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate
• InChI: InChI=1S/C15H16O2/c16-15(14-9-12-6-7-13(14)8-12)17-10-11-4-2-1-3-5-11/h1-7,12-14H,8-10H2
• InChI Key: OYGJCQBQTZZCQO-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C=C2)C(=O)OCC3=CC=CC=C3

Description

Benzyl bicyclo[2.2.1]hept-5-ene-2-carboxylate is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

DCPD (dicyclopentadiene, Aldrich, 67.32 mL, 0.5 mol), benzyl acrylate (Lancaster, 163 g, 1.0 mol) and hydroquinone (0.23 g, 2.1 mmol) were charged into a 2 L high-pressure autoclave, and the temperature was raised to 200° C. The resulting mixture was reacted for 5 hours with stirring at 300 rpm. After the reaction was completed, the reaction mixture was cooled and transferred to a distilling apparatus. The reaction mixture was distilled twice under a reduced pressure (1 torr) using a vacuum pump to yield the title compound at 190° C. (yield: 65%, exo/endo=56/44).